Cas no 42434-17-3 (1,4-Piperazinedipropanoicacid, 1,4-diethyl ester)

1,4-Piperazinedipropanoicacid, 1,4-diethyl ester structure
42434-17-3 structure
Product Name:1,4-Piperazinedipropanoicacid, 1,4-diethyl ester
CAS No:42434-17-3
MF:C14H26N2O4
MW:286.367244243622
CID:332059
PubChem ID:1104845
Update Time:2025-04-19

1,4-Piperazinedipropanoicacid, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinedipropanoicacid, 1,4-diethyl ester
    • diethyl piperazine-1,4-dipropionate
    • ethyl 3-[4-(3-ethoxy-3-oxopropyl)piperazin-1-yl]propanoate
    • EINECS 255-819-8
    • DTXSID50195218
    • NS00031177
    • SCHEMBL8957048
    • 42434-17-3
    • Oprea1_074994
    • Inchi: 1S/C14H26N2O4/c1-3-19-13(17)5-7-15-9-11-16(12-10-15)8-6-14(18)20-4-2/h3-12H2,1-2H3
    • InChI Key: NHSDIZSYJOGUJB-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN1CCN(CCC(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 286.189257
  • Monoisotopic Mass: 286.189257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • Surface Charge: 0
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.061
  • Boiling Point: 370.6°Cat760mmHg
  • Flash Point: 177.9°C
  • Refractive Index: 1.472
  • LogP: 0.5
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